![molecular formula C12H10N4O B2799278 3-(1-methylbenzimidazol-2-yl)-1H-pyridazin-6-one CAS No. 1497045-54-1](/img/structure/B2799278.png)
3-(1-methylbenzimidazol-2-yl)-1H-pyridazin-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(1-methylbenzimidazol-2-yl)-1H-pyridazin-6-one” is a complex organic molecule that contains a benzimidazole and a pyridazinone ring. Benzimidazole is a type of organic compound that consists of a benzene ring fused to an imidazole ring . Pyridazinone is a six-membered heterocyclic compound containing two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the benzimidazole and pyridazinone rings. The benzimidazole ring is a bicyclic heteroarene with a distinct planar structure, while the pyridazinone ring is a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the benzimidazole and pyridazinone rings. The nitrogen atoms in these rings can act as nucleophiles in various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzimidazole and pyridazinone rings could impact its solubility, melting point, and boiling point .Scientific Research Applications
Ring Transformation and Antimicrobial Activity
A study by Abou-Elmagd et al. (2015) explored the synthesis of various heterocycles, including pyridazin-3(4H)-ones, which are structurally similar to 3-(1-methylbenzimidazol-2-yl)-1H-pyridazin-6-one. These compounds exhibited antimicrobial activities against various bacteria and fungi, highlighting their potential in medicinal chemistry applications, especially in the development of new antimicrobial agents (Abou-Elmagd et al., 2015).
Single Step Synthesis of Heterocyclic Derivatives
Another research by Shaaban et al. (2009) involved the efficient synthesis of pyridazine derivatives, demonstrating the chemical versatility of pyridazine structures. This work could provide a foundation for the synthesis of compounds related to this compound and their potential applications in various scientific fields (Shaaban et al., 2009).
Anti-Tumour Activity of Benzimidazole Derivatives
Research conducted by El-Ahwany et al. (2018) investigated the synthesis, heterocyclization, and anti-tumour activity of benzimidazole derivatives. This study highlights the significance of these compounds in cancer research and their potential therapeutic applications (El-Ahwany et al., 2018).
Structural and Spectroscopic Analysis of Pyridazine Analogs
Sallam et al. (2021) focused on the synthesis, structure analysis, and spectroscopic studies of pyridazine analogs, providing valuable insights into the structural and electronic characteristics of these compounds. Such analyses are crucial for understanding the properties and potential applications of this compound (Sallam et al., 2021).
Future Directions
properties
IUPAC Name |
3-(1-methylbenzimidazol-2-yl)-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4O/c1-16-10-5-3-2-4-8(10)13-12(16)9-6-7-11(17)15-14-9/h2-7H,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODPWGMORGAUJRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C3=NNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1497045-54-1 |
Source
|
Record name | 6-(1-methyl-1H-1,3-benzodiazol-2-yl)-2,3-dihydropyridazin-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.